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Compound of Interest

Compound Name: Eserethol

Cat. No.: B1353508 Get Quote

Disclaimer: The initial request for an in-depth technical guide on the pharmacokinetics and

pharmacodynamics of "Eserethol" appears to be based on a misunderstanding of the

substance's role. Extensive research indicates that Eserethol, also known as Eserethole, is

not a therapeutic drug but rather a chemical intermediate. As such, it is not administered to

humans or animals for therapeutic purposes, and consequently, there is no pharmacological

data available regarding its absorption, distribution, metabolism, excretion, or its mechanism of

action on biological systems.

This guide provides a summary of the available scientific information on Eserethole, focusing

on its chemical properties and its significance as a precursor in the synthesis of

pharmacologically active compounds.

Chemical and Physical Properties
Eserethole is a nitrogen-containing organic compound with a unique bicyclic structure,

combining indole and pyrrole ring systems.[1] It is a crucial building block in the chemical

synthesis of various alkaloids.[1][2] The table below summarizes its key chemical and physical

properties.
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Property Value Source

IUPAC Name

(3aR,8bS)-7-ethoxy-3,4,8b-

trimethyl-2,3a-dihydro-1H-

pyrrolo[2,3-b]indole

[2][3]

Other Names Eserethol, (-)-Eserethole [1]

CAS Number 469-23-8 [1][2]

Molecular Formula C₁₅H₂₂N₂O [1][2][3]

Molecular Weight 246.35 g/mol [2][3]

Appearance Red to Dark Red Semi-Solid [2]

Storage Temperature 253 K (-20°C) [2]

Solubility

Sparingly soluble in

chloroform, slightly soluble in

ethanol

[2]

Role in Synthesis
The primary significance of Eserethole lies in its role as an intermediate in the total synthesis

of physostigmine, a naturally occurring alkaloid.[1] Physostigmine is an acetylcholinesterase

inhibitor used in the treatment of conditions such as glaucoma and delayed gastric emptying.[1]

[2] Eserethole is also a precursor in the synthesis of other alkaloids with similar

acetylcholinesterase-inhibiting properties, including (-)-physovenine and (-)-geneserine.[1][2]

The synthesis of d,l-eserethole was a notable achievement in organic chemistry, with two

research groups independently reporting its synthesis in the 1930s.[1]

Logical Relationship of Eserethole in Synthesis
The following diagram illustrates the role of Eserethole as a key intermediate in the synthesis

of more complex, pharmacologically active alkaloids.
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Caption: Synthetic pathway from precursors to active alkaloids via Eserethole.

Conclusion
In summary, Eserethol (Eserethole) is a historically significant and synthetically important

molecule, but it is not a pharmaceutical agent. Therefore, the concepts of pharmacokinetics

and pharmacodynamics do not apply to it. The scientific literature focuses on its chemical

synthesis and its utility as a building block for producing medically relevant compounds. For

researchers and drug development professionals, the value of Eserethole lies in its application

within medicinal chemistry and organic synthesis rather than in clinical pharmacology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Eserethol: A Technical Overview of a Synthetic
Intermediate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353508#pharmacokinetics-and-pharmacodynamics-
of-eserethol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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